Cas no 40292-01-1 (N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline)

• Product Name: N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline
• CAS No: 40292-01-1
• MF: C₂₀H₁₉N₅
• MW: 329.398363351822
• MDL: MFCD01830443
• CID: 925603
• PubChem ID: 3016176
• Update Time: 2025-04-19

N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline
• N,N-dimethyl-4-[(4-phenyldiazenylphenyl)diazenyl]aniline
• MFCD01830443
• N,N-Dimethyl-4-((4-(phenylazo)phenyl)azo)aniline
• 117212-31-4
• N,N-Dimethyl-4-((4-(phenylazo)phenyl)azo)aniline, tech.
• SCHEMBL8982830
• EINECS 254-872-4
• Benzenamine, N,N-dimethyl-4-[(1E)-2-[4-[(1E)-2-phenyldiazenyl]phenyl]diazenyl]-
• DTXSID601038795
• IQDOOYRFBZVZJF-UHFFFAOYSA-N
• AKOS024339899
• NS00057094
• 40292-01-1

• MDL： MFCD01830443
• Inchi： 1S/C20H19N5/c1-25(2)20-14-12-19(13-15-20)24-23-18-10-8-17(9-11-18)22-21-16-6-4-3-5-7-16/h3-15H,1-2H3/b22-21+,24-23+
• InChI Key： IQDOOYRFBZVZJF-RLPYSRNMSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 329.16404563g/mol
• Monoisotopic Mass: 329.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 52.7Ų